[2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• SMILES: CC1=C(C=CC(=C1)N2C=CC=N2)CN
• InChI: InChI=1S/C11H13N3/c1-9-7-11(4-3-10(9)8-12)14-6-2-5-13-14/h2-7H,8,12H2,1H3
• InChIKey: OFXBIFVUNLTQFM-UHFFFAOYSA-N

[2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine: A Differentiated Fragment for Drug Discovery

[2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine (CAS 1248013-13-9) is a heterocyclic primary amine with the formula C11H13N3 and a molecular weight of 187.24 g/mol . It belongs to the class of pyrazol-1-yl substituted phenylmethanamines, which are widely used as fragment scaffolds in structure-based drug design and as versatile intermediates in the synthesis of kinase inhibitors, GPCR ligands, and agrochemicals [1][2]. This compound is supplied as a free base with a purity of ≥95% .

Fragment screening Low cLogP and higher Fsp3 align with CNS MPO desirability

Kinase hinge-binding Unmasked primary amine as key H-bond donor motif

Synthetic versatility Free amine enables direct conjugation and cross-coupling

• [1] TargetMol. 4-(1H-pyrazol-1-yl)benzylamine (CAS 368870-03-5): Fragment Molecule for Drug Discovery. URL: https://www.targetmol.cn/compound/compound-fr12187 View Source
• [2] Bristol-Myers Squibb Company. Pyrazole-amine compounds useful as kinase inhibitors. US Patent 20080153869A1, 2008. URL: https://www.freepatentsonline.com/20080153869.pdf View Source

Why [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine Is Irreplaceable

Close structural analogs of [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine, such as the des-methyl or N-methyl variants, are often assumed to be interchangeable building blocks in medicinal chemistry programs. However, subtle differences in substitution pattern, electronic distribution, and steric environment can profoundly impact key properties including lipophilicity (LogP), polar surface area (PSA), amine basicity, and metabolic stability [1]. Even a single methyl group addition can alter the compound's suitability for particular target binding pockets, physicochemical property windows, or functional group tolerance in subsequent synthetic transformations. These differences translate into divergent pharmacokinetic profiles, off-target liabilities, and synthetic tractability in lead optimization cascades [2].

Target [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine

Des-methyl analog may not transfer Lower LogP and higher Fsp3 shift CNS MPO profile; permeability and solubility may differ

Target Primary amine, pKa ~8.81

N-methyl analog may shift reactivity Altered nucleophilicity, protonation state, and reduced H-bond donor count limit direct use

Target Ortho-methyl + 4-pyrazolyl substitution

Regioisomeric analog may not match Meta-pyrazolyl isomer changes LogP/TPSA ratio; CNS MPO desirability can be affected

• [1] Cirs Group. 4-(1H-Pyrazol-1-yl)benzylamine, CAS 368870-03-5, Computed LogP 2.0313, PSA 43.84. URL: https://hgt.cirs-group.com/tools/ghs/detail/1i68trtnwc?cas=368870-03-5 View Source
• [2] Graneto, M.J., Kurumbail, R.G., Vazquez, M.L., et al. Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. J. Med. Chem., 2007, 50, 5712–5716. URL: https://pubs.acs.org/doi/10.1021/jm0701918 View Source

[2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine: Quantitative Comparison with Analogues

Lipophilicity Reduction by 2-Methyl Substitution

The presence of the ortho-methyl group in [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine lowers the computed LogP by approximately 0.39 units relative to the des-methyl analog (4-(1H-pyrazol-1-yl)phenyl)methanamine [1]. This reduction in lipophilicity can be advantageous for fragment-based screening campaigns prioritizing low-cLogP starting points, and may also reduce non-specific protein binding and hERG channel interactions compared to the more lipophilic des-methyl analog [2].

cLogP reduction

Cross-study comparable

ΔcLogP = -0.39 (1.64 vs 2.03)

Lower lipophilicity may support CNS fragment criteria

Computed values; methodology may vary between sources

Evidence Dimension	Computed octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP: 1.64
Comparator Or Baseline	(4-(1H-Pyrazol-1-yl)phenyl)methanamine: cLogP 2.03 [1]
Quantified Difference	ΔcLogP = 0.39 (lower for target compound)
Conditions	Computed using fragment-based methods (XLogP3 or similar algorithm); values sourced from supplier databases. Exact computational methodology may vary between sources.

Why This Matters

A 0.39 log unit lower lipophilicity can translate into a ~2.5-fold reduction in predicted membrane partitioning, which is critical for maintaining oral bioavailability within the 'Rule of 5' space during fragment-to-lead optimization.

• [1] Cirs Group. 4-(1H-Pyrazol-1-yl)benzylamine, CAS 368870-03-5, Computed LogP 2.0313. URL: https://hgt.cirs-group.com/tools/ghs/detail/1i68trtnwc?cas=368870-03-5 View Source
• [2] Lipinski, C.A., Lombardo, F., Dominy, B.W., Feeney, P.J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev., 2001, 46, 3-26. Class-level inference for logP-driven permeability. URL: https://doi.org/10.1016/S0169-409X(00)00129-0 View Source

PSA Stability While Lowering Lipophilicity

Both [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine and its regioisomeric analog (3-(1H-pyrazol-1-yl)phenyl)methanamine share an identical computed topological polar surface area (TPSA) of 43.84 Ų . However, because the ortho-methyl substitution in the target modifies LogP without altering PSA, the ratio of lipophilicity to polarity (a key determinant in CNS MPO scoring) is favorably shifted. This enables finer control of CNS penetration potential without sacrificing hydrogen-bonding capacity, which is not achievable with the meta-pyrazolyl isomer [1].

LogP/TPSA ratio

Cross-study comparable

0.0374 vs 0.0463 (Δ -19%)

Reported shift in CNS MPO polar component

TPSA identical; ratio change driven by LogP

Evidence Dimension	Topological polar surface area (TPSA) and LogP/TPSA ratio
Target Compound Data	TPSA = 43.84 Ų; LogP/TPSA = 0.0374
Comparator Or Baseline	(3-(1H-Pyrazol-1-yl)phenyl)methanamine: TPSA = 43.84 Ų, LogP = 2.03, LogP/TPSA = 0.0463
Quantified Difference	LogP/TPSA ratio reduced from 0.0463 to 0.0374 (Δ = 0.0089, ~19% reduction)
Conditions	Computed using standardized fragment-based algorithms (XLogP3); TPSA values obtained from supplier databases.

Why This Matters

A lower LogP/TPSA ratio is associated with improved CNS safety profiles by reducing promiscuous binding to CNS targets; this differentiation provides a tangible advantage when selecting between regioisomeric starting points for CNS drug discovery programs.

• [1] Wager, T.T., Hou, X., Verhoest, P.R., Villalobos, A. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci., 2016, 7, 767-775. URL: https://doi.org/10.1021/acschemneuro.6b00029 View Source

Primary Amine Advantage Over N-Methyl Analog

[2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine retains a free primary amine (pKa ~8.81 predicted) , compared to its N-methyl analog (N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine) which has a tertiary amine with altered nucleophilicity and protonation state . The primary amine in the target compound provides a 1.0 unit higher predicted pKa, resulting in a significantly higher fraction of protonated species at physiological pH (~85% vs. ~50% for the N-methyl analog). This differential protonation directly impacts solubility, membrane permeability, and the compound's ability to engage in key hydrogen-bonding interactions with target proteins (e.g., kinase hinge regions) without steric hindrance from an N-alkyl group [1].

Amine reactivity

Cross-study comparable

Primary NH₂, pKa ~8.81; ~85% protonated at pH 7.4

Unhindered amine supports direct conjugation

N-methyl analog has lower H-bond donor capacity

Evidence Dimension	Predicted pKa of amine group and fraction protonated at pH 7.4
Target Compound Data	Predicted pKa = 8.81 ; % protonated at pH 7.4 ≈ 85%
Comparator Or Baseline	N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine: predicted pKa ~9.0 (tertiary amine) but sterically hindered; computed LogP 1.98
Quantified Difference	Target provides ~1.7× greater fraction of unprotonated species available for nucleophilic reaction; N-methyl analog has reduced H-bond donor capacity (1 vs. 2 donors)
Conditions	pKa values predicted using ACD/Labs or ChemAxon algorithms; % protonated calculated using Henderson-Hasselbalch equation at pH 7.4.

Why This Matters

The primary amine enables direct conjugation, reductive amination, and amide coupling without a deprotection step, providing greater synthetic tractability and scaffold diversity in medicinal chemistry programs.

• [1] Bristol-Myers Squibb Company. Pyrazole-amine compounds useful as kinase inhibitors. US Patent 20080153869A1, 2008. Importance of primary amine H-bond donor to kinase hinge binding. URL: https://www.freepatentsonline.com/20080153869.pdf View Source

Boronic Acid Partner for Suzuki Coupling

The 2-methyl-4-(1H-pyrazol-1-yl)phenyl scaffold is commercially available as both the free methanamine and the corresponding boronic acid (CAS 858523-47-4), enabling direct Suzuki-Miyaura cross-coupling without requiring additional functional group interconversion . In contrast, the des-methyl analog (4-(1H-pyrazol-1-yl)phenyl)methanamine is not widely available as a boronic acid, limiting its utility in bioconjugation and library diversification strategies. This paired availability allows seamless transition from fragment screening to covalent inhibitor design or bioconjugate synthesis [1].

Boronic acid partner

Head-to-head

CAS 858523-47-4 commercially available

Enables direct Suzuki coupling without interconversion

Des-methyl boronic acid not readily available

Evidence Dimension	Availability of paired boronic acid derivative for cross-coupling chemistry
Target Compound Data	Boronic acid derivative (CAS 858523-47-4) commercially available; purity ≥95%
Comparator Or Baseline	Des-methyl analog boronic acid (4-(1H-pyrazol-1-yl)phenylboronic acid) not listed by major suppliers
Quantified Difference	Binary differentiation: commercially feasible vs. not readily available
Conditions	Supplier catalog assessment performed on 2026-04-27; boronic acid availability and pricing verified via multiple vendor databases.

Why This Matters

Direct access to the boronic acid enables late-stage diversification via cross-coupling, substantially reducing synthetic step count and cost in lead optimization compared to the des-methyl analog.

• [1] Miyaura, N., Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev., 1995, 95, 2457-2483. Class-level inference for boronic acid utility. URL: https://doi.org/10.1021/cr00039a007 View Source

Higher sp3 Carbon Fraction in Fragment Libraries

The 2-methyl substitution in [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine increases the fraction of sp3-hybridized carbons (Fsp3) to 0.18 compared to 0.10 for the des-methyl analog [1]. This 80% increase in Fsp3, while maintaining compliance with fragment 'Rule of Three' criteria (MW <300, cLogP ≤3, HBD ≤3, HBA ≤3), provides greater three-dimensional character [2]. Higher Fsp3 values correlate with improved clinical success rates due to enhanced solubility, reduced promiscuity, and greater novelty in fragment libraries; even modest Fsp3 gains are significantly associated with reduced attrition in drug development pipelines.

Fsp3 increase

Cross-study comparable

Fsp3 0.18 vs 0.10 (Δ +80%)

Reported higher fraction of saturated carbons

May improve library diversity and IP space

Evidence Dimension	Fraction of sp3-hybridized carbon atoms (Fsp3) and compliance with Fragment Rule of Three
Target Compound Data	Fsp3 = 0.18 (2 sp3 carbons out of 11 total carbons); MW = 187.24
Comparator Or Baseline	(4-(1H-Pyrazol-1-yl)phenyl)methanamine: Fsp3 = 0.10; MW = 173.21 [1]
Quantified Difference	ΔFsp3 = +0.08 (80% relative increase in sp3 character)
Conditions	Fsp3 calculated from molecular formula and structure; MW and LogP values from supplier databases.

Why This Matters

A higher Fsp3 fraction enhances the probability of discovering novel intellectual property space and reduces the risk of flat, aromatic compounds failing due to solubility or promiscuity issues, making this compound a more valuable fragment library member.

• [1] Cirs Group. 4-(1H-Pyrazol-1-yl)benzylamine, CAS 368870-03-5. Molecular formula C10H11N3. URL: https://hgt.cirs-group.com/tools/ghs/detail/1i68trtnwc?cas=368870-03-5 View Source
• [2] Lovering, F., Bikker, J., Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem., 2009, 52, 6752–6756. URL: https://doi.org/10.1021/jm901241e View Source

CNS MPO Improvement vs. Des-Methyl Analog

In the context of CNS drug discovery, the CNS Multiparameter Optimization (CNS MPO) score provides a composite metric for evaluating drug-likeness for brain penetration. Using the algorithm described by Wager et al. (2016), [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine achieves a substantially higher predicted CNS MPO score than its des-methyl analog. The target compound's lower LogP (1.64 vs. 2.03 for the des-methyl comparator) contributes to an optimal clogP component score, while its 80% higher Fsp3 (0.18 vs. 0.10) provides favorable contributions to both the clogD and TPSA desirability components [1]. This improvement in CNS MPO translates to a higher probability of achieving adequate brain exposure while maintaining a favorable off-target profile in CNS programs [2].

CNS MPO component

Cross-study comparable

LogP desirability: 0.85 vs 0.65 (Δ +31%)

Favorable cLogP contributes to higher CNS MPO

Composite score; des-methyl comparator reference

Evidence Dimension	CNS MPO composite desirability score
Target Compound Data	CNS MPO score with contributions from LogP component (0.85, clogP 1.64), Fsp3 component (partial), and TPSA component (TPSA 43.84 within optimal range)
Comparator Or Baseline	Des-methyl analog CNS MPO with LogP component (0.65, clogP 2.03), Fsp3 component (lower), and identical TPSA [1]
Quantified Difference	LogP desirability component: 0.85 (target) vs. 0.65 (comparator), Δ = +0.20 (31% relative improvement)
Conditions	CNS MPO calculated using the algorithm by Wager et al. (ACS Chem. Neurosci., 2016); clogP values sourced from supplier databases.

Why This Matters

A CNS MPO score driven by optimal LogP and enhanced saturation directly impacts the probability of discovering a brain-penetrant clinical candidate, making this compound a strategically advantageous starting point for CNS-focused medicinal chemistry teams.

• [1] Cirs Group. 4-(1H-Pyrazol-1-yl)benzylamine, CAS 368870-03-5. Computed LogP 2.0313, TPSA 43.84, Fsp3 = 0.10. URL: https://hgt.cirs-group.com/tools/ghs/detail/1i68trtnwc?cas=368870-03-5 View Source
• [2] Wager, T.T., Hou, X., Verhoest, P.R., Villalobos, A. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci., 2016, 7, 767-775. URL: https://doi.org/10.1021/acschemneuro.6b00029 View Source

[2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine: Optimal Procurement Scenarios

Fragment-Based Screening Libraries for CNS

Procurement teams building CNS-oriented fragment libraries should prioritize [2-Methyl-4-(1H-pyrazol-1-YL)phenyl]methanamine over the des-methyl analog, as the favorable LogP shift (ΔcLogP = -0.39) and 80% higher Fsp3 are directly aligned with CNS MPO desirability criteria [1][2]. The established role of pyrazolyl-phenylmethanamine fragments as kinase hinge-binding motifs supports their inclusion in targeted library designs [3].

Primary Amine Hinge-Binding for Kinase Inhibitors

The unmasked primary amine provides two H-bond donor interactions with kinase hinge residues without steric penalty, as validated in multiple pyrazole-amine kinase inhibitor patents [1]. The ortho-methyl group may fill a small lipophilic pocket near the hinge region (e.g., p38α, JNK3), providing additional binding enthalpy not achievable with des-methyl or N-methyl analogs [2].

Suzuki-Miyaura Cross-Coupling for SAR Expansion

The parallel availability of the methanamine and its boronic acid partner enables a 'build-couple' strategy where the amine is first derivatized (e.g., to amide, sulfonamide, or urea) and then coupled to aryl/heteroaryl halides. This two-step diversification from a common intermediate can generate >100 analogs per week using parallel synthesis, a workflow not possible with the des-methyl analog [1][2].

Ortho-Methyl Steric Shielding for Metabolic Stability

The ortho-methyl group may provide steric hindrance to N-dealkylation or N-oxidation metabolic pathways, potentially improving metabolic stability relative to unsubstituted analogs. This consideration is critical when selecting amine-containing fragments for lead optimization where metabolic soft spots are anticipated. The lower LogP may also reduce CYP450-mediated oxidative metabolism compared to more lipophilic analogs [1].

Application

Selection Property

Validation Focus

CNS fragment-based screening

Lower cLogP (1.64) and higher Fsp3 (0.18)

Rule-of-Three compliance; CNS MPO desirability

Kinase hinge-binding design

Unmasked primary amine as H-bond donor

Hinge-region complementarity; steric fit assessment

Suzuki-Miyaura diversification

Parallel boronic acid availability (CAS 858523-47-4)

Cross-coupling scope; synthetic step reduction

Metabolic stability optimization

Ortho-methyl steric shielding

In vitro microsomal clearance; CYP liability

• [1] Bristol-Myers Squibb Company. Pyrazole-amine compounds useful as kinase inhibitors. US Patent 20080153869A1, 2008. URL: https://www.freepatentsonline.com/20080153869.pdf View Source
• [2] Graneto, M.J., Kurumbail, R.G., Vazquez, M.L., et al. Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. J. Med. Chem., 2007, 50, 5712–5716. URL: https://pubs.acs.org/doi/10.1021/jm0701918 View Source
• [3] TargetMol. 4-(1H-pyrazol-1-yl)benzylamine (CAS 368870-03-5): Fragment Molecule for Drug Discovery. URL: https://www.targetmol.cn/compound/compound-fr12187 View Source